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Leucocrystal Violet: Chemical Properties & Handling

Understanding the basic properties of a compound is the first step in optimizing its use and preventing loss.

The table below summarizes key data for leucocrystal violet.

Property Specification / Value

CAS Number 603-48-5 [1] [2]

Molecular
Formula

C₂₅H₃₁N₃ [1] [2]

Molecular Weight 373.53 g/mol [1]

Melting Point 175–177 °C [2]

Purity ≥98% [1]

Storage Condition 2–8 °C [2]

Stability Notes Stable, but sensitive to light and air [2]. Incompatible with strong oxidizing agents

[2].
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Frequently Asked Questions & Troubleshooting

Here are answers to common questions and solutions to specific issues related to working with leucocrystal

violet.

Q1: What are the primary factors that can cause leucocrystal violet degradation or loss?

Light and Air Exposure: The compound is documented as being sensitive to both light and air,

which can lead to decomposition or unintended oxidation [2].
Solvent Volatility: When formulating LCV into films or solutions, the use of highly volatile solvents

(e.g., chloroform) can cause stability issues and inconsistent results due to rapid evaporation.
Switching to a less volatile sensitizer like 2,2,2-trichloroethanol (TCE) has been shown to improve

stability [3].

Q2: How can I improve the stability of LCV in my experimental formulations? Research into LCV-

based dosimeters suggests that the choice of matrix and sensitizer is critical:

Use a Polymer Matrix: Incorporating LCV into a poly vinyl butyral (PVB) film can protect the dye and
provide a stable medium for measurement [3].

Optimize Sensitizer Choice: Using 2,2,2-trichloroethanol (TCE) as a sensitizer instead of chloroform
offers the dual advantages of enhancing sensitivity and reducing evaporation due to its lower volatility

[3].

Q3: My LCV solution shows unexpected color development. What does this mean? Leucocrystal violet

is a leuco dye, meaning its oxidized form is a colored dye (crystal violet).

Expected Oxidation: The intended reaction pathway involves LCV being oxidized to crystal violet

cation, which has a blue color and maximum absorbance at 590 nm [3] [4]. This is the basis for its
use in detection and dosimetry.

Unintended Oxidation: If color development occurs prematurely during storage or sample
preparation, it is likely due to exposure to air or oxidizing agents [2]. Ensure containers are sealed

under an inert atmosphere and protected from light.

Experimental Workflow for Preparing LCV Films

The following diagram illustrates a documented protocol for creating stable LCV films, which can serve as a

reference for minimizing analyte loss during preparation.
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Start Film Preparation

Dissolve LCV and sensitizer
(eg 2,2,2-trichloroethanol) in solvent

Add Poly Vinyl Butyral (PVB)
as polymer matrix

Mix solution thoroughly
to ensure homogeneity

Solvent casting of film
on clean surface

Allow solvent to evaporate
in controlled conditions

Store finished LCV film
at 2-8°C, protected from light

Use low-volatility sensitizers
to prevent evaporation

Protect from light and air
during all stages

Click to download full resolution via product page

Key Recommendations to Minimize Analyte Loss

To summarize the core strategies for preventing leucocrystal violet-d6 loss:
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Control the Environment: Always handle the compound in a controlled atmosphere, protected from

light, and at cool temperatures (2-8°C) [2].
Formulate for Stability: When preparing solutions or films, use a stabilizing polymer matrix (like

PVB) and opt for less volatile chemical sensitizers (like TCE) to ensure consistency and reduce loss
[3].

Avoid Oxidizers: Ensure that all equipment and reagents are free of contaminants that could act as
oxidizing agents [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.chemsrc.com/en/cas/603-48-5_951440.html
https://www.sciencedirect.com/science/article/abs/pii/S0969806X23004516
https://www.chemsrc.com/en/cas/603-48-5_951440.html
https://www.smolecule.com/products/s1782878?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/leucocrystal-violet-603-48-5
https://www.chemsrc.com/en/cas/603-48-5_951440.html
https://www.sciencedirect.com/science/article/abs/pii/S0969806X23004516
https://pubmed.ncbi.nlm.nih.gov/16512419/
https://www.smolecule.com/products/b1782878#reducing-analyte-loss-sample-preparation-leucocrystal-violet-d6
https://www.smolecule.com/products/b1782878#reducing-analyte-loss-sample-preparation-leucocrystal-violet-d6
https://www.smolecule.com/products/b1782878#reducing-analyte-loss-sample-preparation-leucocrystal-violet-d6
https://www.smolecule.com/products/b1782878#reducing-analyte-loss-sample-preparation-leucocrystal-violet-d6
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1782878?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com
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